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Compound of Interest

Compound Name: Mca-(Ala7,Lys(Dnp)9)-Bradykinin

Cat. No.: B15141630 Get Quote

Technical Support Center: Mca-(Ala7,Lys(Dnp)9)-
Bradykinin Assay
For Researchers, Scientists, and Drug Development Professionals

This guide provides troubleshooting advice and frequently asked questions (FAQs) to address

common issues encountered during the use of the Mca-(Ala7,Lys(Dnp)9)-Bradykinin
fluorogenic substrate in enzymatic assays, such as those for Angiotensin-Converting Enzyme 2

(ACE2) and Endothelin-Converting Enzyme-1 (ECE-1).

I. Assay Principle and Workflow
The Mca-(Ala7,Lys(Dnp)9)-Bradykinin assay is a fluorescence resonance energy transfer

(FRET)-based method for measuring protease activity. The substrate contains a fluorescent

donor, (7-methoxycoumarin-4-yl)acetyl (Mca), and a quencher, 2,4-dinitrophenyl (Dnp). In the

intact peptide, the fluorescence of Mca is quenched by the proximity of Dnp. When a protease

cleaves the peptide bond between the fluorophore and the quencher, they are separated,

leading to an increase in fluorescence that is proportional to the enzyme's activity.
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To cite this document: BenchChem. [Mca-(Ala7,Lys(Dnp)9)-Bradykinin assay interference
from compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141630#mca-ala7-lys-dnp-9-bradykinin-assay-
interference-from-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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